Cas no 54001-35-3 (Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-)
54001-35-3 structure
Product Name:Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-
CAS No:54001-35-3
MF:C13H12BrNO2S
MW:326.208881378174
CID:1587202
Update Time:2024-09-12
Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-
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- Inchi: 1S/C13H12BrNO2S/c1-8-12(11(16)7-14)18-13(15-8)9-3-5-10(17-2)6-4-9/h3-6H,7H2,1-2H3
- InChI Key: GQHCUHZCLRQOKI-UHFFFAOYSA-N
- SMILES: C(=O)(C1SC(C2=CC=C(OC)C=C2)=NC=1C)CBr
Computed Properties
- Exact Mass: 324.97726
Experimental Properties
- Density: 1.466±0.06 g/cm3(Predicted)
- Melting Point: 90-91 °C(Solv: ethanol (64-17-5))
- Boiling Point: 441.6±55.0 °C(Predicted)
- PSA: 39.19
- pka: 1.32±0.10(Predicted)
Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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